Cas no 2227919-83-5 ((2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine)

• Product Name: (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine
• CAS No: 2227919-83-5
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5838006
• PubChem ID: 165683410
• Update Time: 2025-06-08

(2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine
• 2227919-83-5
• EN300-1988686

• Inchi： 1S/C10H12ClNO2/c1-6(12)2-7-3-8(11)10-9(4-7)13-5-14-10/h3-4,6H,2,5,12H2,1H3/t6-/m1/s1
• InChI Key： MEXFNLPZWXPQTM-ZCFIWIBFSA-N
• SMILES： ClC1=C2C(=CC(=C1)C[C@@H](C)N)OCO2

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine

Chemical Profile of (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 2227919-83-5)

(2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine, identified by its CAS number 2227919-83-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the 2-position and the incorporation of a dioxaindan ring system contribute to its distinct chemical behavior and reactivity.

The compound’s structure consists of a propylamine moiety linked to a dioxaindan core, which is substituted with a chloro group at the 7-position. This specific arrangement of functional groups makes it an intriguing candidate for further exploration in medicinal chemistry. The dioxaindan ring, known for its stability and versatility in drug design, provides a scaffold that can be modified to enhance pharmacological activity.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine plays a crucial role in determining its biological activity. The (R)-configuration at the 2-position influences how the molecule interacts with biological targets, making it a valuable subject for structural optimization studies.

Research in the field of dioxaindan derivatives has shown promising results in various therapeutic areas. These compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The chloro substitution on the dioxaindan ring enhances the molecule’s lipophilicity, which can improve its ability to cross biological membranes and reach target sites more effectively.

One of the most compelling aspects of (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine is its potential as a lead compound for the development of novel therapeutics. Studies have demonstrated that derivatives of this molecule can interact with specific enzymes and receptors involved in various disease pathways. For instance, modifications to the propylamine side chain can fine-tune the compound’s binding affinity and selectivity, leading to more targeted drug action.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to obtain the desired enantiomer with high enantiomeric excess. These methods are crucial for producing pharmaceutical-grade materials that meet stringent regulatory standards.

Recent advancements in computational chemistry have also contributed to the understanding of (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations help researchers predict binding affinities, identify key interaction sites, and design optimized derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of this compound is another area of interest. Researchers are investigating how factors such as solubility, metabolic stability, and distribution influence its overall effectiveness as a drug candidate. By optimizing these parameters, it may be possible to develop formulations that improve bioavailability and reduce dosing frequency.

In conclusion, (2R)-1-(7-chloro-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 2227919-83-5) represents a promising avenue for pharmaceutical innovation. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a critical role in shaping the future of medicine.